Cas no 1806046-65-0 (Ethyl 5-(difluoromethyl)-4-hydroxy-3-(trifluoromethoxy)pyridine-2-carboxylate)

• Product Name: Ethyl 5-(difluoromethyl)-4-hydroxy-3-(trifluoromethoxy)pyridine-2-carboxylate
• CAS No: 1806046-65-0
• MF: C₁₀H₈F₅NO₄
• MW: 301.166840553284
• CID: 4833373
• Update Time: 2025-10-28

Ethyl 5-(difluoromethyl)-4-hydroxy-3-(trifluoromethoxy)pyridine-2-carboxylate Chemical and Physical Properties

Names and Identifiers

• Ethyl 5-(difluoromethyl)-4-hydroxy-3-(trifluoromethoxy)pyridine-2-carboxylate

• Inchi： 1S/C10H8F5NO4/c1-2-19-9(18)5-7(20-10(13,14)15)6(17)4(3-16-5)8(11)12/h3,8H,2H2,1H3,(H,16,17)
• InChI Key： FLAFTZMSHVIFSC-UHFFFAOYSA-N
• SMILES： FC(C1=CNC(C(=O)OCC)=C(C1=O)OC(F)(F)F)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 10
• Heavy Atom Count: 20
• Rotatable Bond Count: 5
• Complexity: 481
• XLogP3: 2.6
• Topological Polar Surface Area: 64.599

Additional information on Ethyl 5-(difluoromethyl)-4-hydroxy-3-(trifluoromethoxy)pyridine-2-carboxylate

Research Brief on Ethyl 5-(difluoromethyl)-4-hydroxy-3-(trifluoromethoxy)pyridine-2-carboxylate (CAS: 1806046-65-0)

Ethyl 5-(difluoromethyl)-4-hydroxy-3-(trifluoromethoxy)pyridine-2-carboxylate (CAS: 1806046-65-0) is a fluorinated pyridine derivative that has garnered significant attention in recent chemical and pharmaceutical research. This compound, characterized by its unique trifluoromethoxy and difluoromethyl substituents, exhibits promising potential in medicinal chemistry, particularly in the development of novel agrochemicals and pharmaceuticals. Recent studies have focused on its synthesis, structural optimization, and biological activity, positioning it as a key intermediate for further drug discovery efforts.

The synthesis of Ethyl 5-(difluoromethyl)-4-hydroxy-3-(trifluoromethoxy)pyridine-2-carboxylate involves multi-step reactions, including halogenation, esterification, and fluorination, to achieve the desired functional groups. Recent advancements in synthetic methodologies have improved the yield and purity of this compound, making it more accessible for research and industrial applications. Its structural features, particularly the presence of fluorine atoms, enhance its metabolic stability and bioavailability, which are critical factors in drug design.

In terms of biological activity, preliminary studies have demonstrated that this compound exhibits inhibitory effects on specific enzymatic targets, such as kinases and proteases, which are implicated in various diseases. For instance, its interaction with bacterial enzymes suggests potential applications in antimicrobial therapy. Additionally, its role as a precursor in the synthesis of more complex molecules has been explored, highlighting its versatility in chemical biology.

Recent publications have also investigated the environmental impact and safety profile of Ethyl 5-(difluoromethyl)-4-hydroxy-3-(trifluoromethoxy)pyridine-2-carboxylate. Regulatory assessments indicate that while the compound is stable under normal conditions, proper handling and disposal protocols are essential to minimize environmental contamination. These findings underscore the importance of sustainable practices in the production and use of fluorinated compounds.

Looking ahead, ongoing research aims to expand the applications of this compound in drug discovery and agrochemical development. Collaborative efforts between academic institutions and pharmaceutical companies are expected to yield new insights into its mechanism of action and therapeutic potential. As the demand for fluorinated compounds continues to grow, Ethyl 5-(difluoromethyl)-4-hydroxy-3-(trifluoromethoxy)pyridine-2-carboxylate is poised to play a pivotal role in advancing chemical and biomedical innovations.